Cas no 59303-16-1 (1-(1H-pyrrol-1-yl)-1-Propanone)

• Product Name: 1-(1H-pyrrol-1-yl)-1-Propanone
• CAS No: 59303-16-1
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 339156
• PubChem ID: 11564473
• Update Time: 2025-04-19

1-(1H-pyrrol-1-yl)-1-Propanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-1-yl)-1-Propanone
• 1H-Pyrrole, 1-(1-oxopropyl)-
• 1-pyrrol-1-ylpropan-1-one
• 1-(1H-pyrrol-1-yl)propan-1-one
• 1-(1-oxopropyl)pyrrole
• 1H-Pyrrole,1-(1-oxopropyl)
• 1-Propanone,1-(1H-pyrrolyl)
• 1-Propionyl-pyrrol
• 1-propionyl-pyrrole
• 1-pyrrolylpropan-1-one
• N-propinoyl pyrrole
• N-propionylpyrrole
• 1-Ethylformylpyrrol
• SCHEMBL2301974
• DTXSID70468633
• 59303-16-1
• N-methylacetylpyrrole
• LPPDMYXDYJNNON-UHFFFAOYSA-N

• Inchi： 1S/C7H9NO/c1-2-7(9)8-5-3-4-6-8/h3-6H,2H2,1H3
• InChI Key： LPPDMYXDYJNNON-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C=CC=C1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 1.53830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles